7-Amino-3-(((2,5-dihydro-6-hydroxy-2-methyl-5-oxo-1,2,4-triazin-3-yl)thio)methyl)cephalosporanic acid
7-Amino-3-(((2,5-dihydro-6-hydroxy-2-methyl-5-oxo-1,2,4-triazin-3-yl)thio)methyl)cephalosporanic acid
An intermediate in the synthesis of cephalosporin antibiotics, Ceftriaxone and Cefixime
Brand Name:
Vulcanchem
CAS No.:
58909-56-1
VCID:
VC21343487
InChI:
InChI=1S/C12H13N5O5S2/c1-16-12(14-7(18)8(19)15-16)24-3-4-2-23-10-5(13)9(20)17(10)6(4)11(21)22/h5,10H,2-3,13H2,1H3,(H,15,19)(H,21,22)
SMILES:
CN1C(=NC(=O)C(=O)N1)SCC2=C(N3C(C(C3=O)N)SC2)C(=O)O
Molecular Formula:
C12H13N5O5S2
Molecular Weight:
371.4 g/mol
7-Amino-3-(((2,5-dihydro-6-hydroxy-2-methyl-5-oxo-1,2,4-triazin-3-yl)thio)methyl)cephalosporanic acid
CAS No.: 58909-56-1
Cat. No.: VC21343487
Molecular Formula: C12H13N5O5S2
Molecular Weight: 371.4 g/mol
Purity: > 95%
* For research use only. Not for human or veterinary use.
| Description | An intermediate in the synthesis of cephalosporin antibiotics, Ceftriaxone and Cefixime |
|---|---|
| CAS No. | 58909-56-1 |
| Molecular Formula | C12H13N5O5S2 |
| Molecular Weight | 371.4 g/mol |
| IUPAC Name | 7-amino-3-[(2-methyl-5,6-dioxo-1H-1,2,4-triazin-3-yl)sulfanylmethyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid |
| Standard InChI | InChI=1S/C12H13N5O5S2/c1-16-12(14-7(18)8(19)15-16)24-3-4-2-23-10-5(13)9(20)17(10)6(4)11(21)22/h5,10H,2-3,13H2,1H3,(H,15,19)(H,21,22) |
| Standard InChI Key | YTUNICCSPPTMJY-UHFFFAOYSA-N |
| Isomeric SMILES | CN1C(=NC(=O)C(=O)N1)SCC2=C(N3[C@@H]([C@@H](C3=O)N)SC2)C(=O)O |
| SMILES | CN1C(=NC(=O)C(=O)N1)SCC2=C(N3C(C(C3=O)N)SC2)C(=O)O |
| Canonical SMILES | CN1C(=NC(=O)C(=O)N1)SCC2=C(N3C(C(C3=O)N)SC2)C(=O)O |
| Appearance | Off-White Solid |
| Melting Point | >197°C |
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